Cas no 1025054-82-3 (3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one)

3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one structure
1025054-82-3 structure
Product Name:3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one
CAS No:1025054-82-3
MF:C9H7F3N2O
MW:216.159892320633
CID:3043171
PubChem ID:56587779
Update Time:2024-11-06

3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-7-(trifluoromethyl)pyrrolo-[1,2,a]pyrazin-1-one
    • 3-Methyl-7-(trifluoromethyl)pyrrolo[1,2-a]pyrazin-1(2H)-one
    • 3-methyl-7-(trifluoromethyl)-2H-pyrrolo[1,2-a]pyrazin-1-one
    • AKOS007930458
    • 3-methyl-7-(trifluoromethyl)-1H,2H-pyrrolo[1,2-a]pyrazin-1-one
    • STL555468
    • CS-0210760
    • 3-Methyl-7-(trifluoromethyl)pyrrolo[1,2,a]pyrazin-1-one, AldrichCPR
    • PS-6655
    • 1025054-82-3
    • 3-Methyl-7-(trifluoromethyl)pyrrolo[1,2,a]pyrazin-1-one
    • (5S)-3-methyl-7-(trifluoromethyl)pyrrolo[1,2-a]pyrazin-1(2H)-one
    • BBL101672
    • DTXSID101187927
    • 1,2-Dihydro-3-methyl-1-oxo-7-(trifluoromethyl)pyrrolo[1,2-a]pyrazine
    • 3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one
    • Inchi: 1S/C9H7F3N2O/c1-5-3-14-4-6(9(10,11)12)2-7(14)8(15)13-5/h2-4H,1H3,(H,13,15)
    • InChI Key: DYHQRCYZMPRXNH-UHFFFAOYSA-N
    • SMILES: C12=CC(C(F)(F)F)=CN1C=C(C)NC2=O

Computed Properties

  • Exact Mass: 216.051047g/mol
  • Monoisotopic Mass: 216.051047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 216.16g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34Ų

3-Methyl-7-(trifluoromethyl)pyrrolo1,2,apyrazin-1-one Pricemore >>

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